3-Methoxy-N-methyl-N-(phenylmethyl)-5-isothiazolemethanamine

• CAS No.: 100241-93-8
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol
• IUPAC Name: N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanamine
• InChI: InChI=1S/C13H16N2OS/c1-15(9-11-6-4-3-5-7-11)10-12-8-13(16-2)14-17-12/h3-8H,9-10H2,1-2H3
• InChI Key: KUKZCARSGAEMKR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=CC(=NS2)OC

Description

3-Methoxy-N-methyl-N-(phenylmethyl)-5-isothiazolemethanamine is a chemical compound with a complex structure that includes a methoxy group, a methyl group, a phenylmethyl group, and an isothiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-N-methyl-N-(phenylmethyl)-5-isothiazolemethanamine typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the isothiazole ring, followed by the introduction of the methoxy, methyl, and phenylmethyl groups. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for achieving high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that are scalable and cost-effective. This includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-N-methyl-N-(phenylmethyl)-5-isothiazolemethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The methoxy and phenylmethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.

Scientific Research Applications

3-Methoxy-N-methyl-N-(phenylmethyl)-5-isothiazolemethanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Methoxy-N-methyl-N-(phenylmethyl)-5-isothiazolemethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 3-Methoxy-N-methyl-N-(phenylmethyl)benzeneacetamide
• 3-Methoxy-N-methyl-N-(phenylmethyl)-2-naphthalenecarboxamide
• 3-Methoxy-N-methyl-N-phenylbenzamide

Uniqueness

Compared to similar compounds, 3-Methoxy-N-methyl-N-(phenylmethyl)-5-isothiazolemethanamine stands out due to its unique isothiazole ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications.